Cas no 300712-63-4 (2-(2-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)
2-(2-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2-[(2-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- 2-(2-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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- MDL: MFCD00729584
- Inchi: 1S/C17H18N2O2S/c1-10-6-2-3-7-11(10)16(21)19-17-14(15(18)20)12-8-4-5-9-13(12)22-17/h2-3,6-7H,4-5,8-9H2,1H3,(H2,18,20)(H,19,21)
- InChI Key: GLMUPSMDHQHUED-UHFFFAOYSA-N
- SMILES: C1(NC(=O)C2=CC=CC=C2C)SC2CCCCC=2C=1C(N)=O
2-(2-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26867729-0.05g |
2-(2-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
300712-63-4 | 95.0% | 0.05g |
$2755.0 | 2025-03-20 | |
| 1PlusChem | 1P0297JN-50mg |
2-(2-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
300712-63-4 | 90% | 50mg |
$3467.00 | 2023-12-17 |
2-(2-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-(2-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Comprehensive Overview of 2-(2-Methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 300712-63-4)
2-(2-Methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, with the CAS number 300712-63-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiophene derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the tetrahydrobenzothiophene core and the methylbenzamido substituent, make it a promising candidate for further exploration in medicinal chemistry.
In recent years, the demand for novel heterocyclic compounds like 2-(2-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has surged due to their potential therapeutic applications. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating various diseases. The compound's carboxamide and benzamido functional groups are critical for its interactions with biological targets, making it a subject of intense study in drug design and molecular modeling.
The synthesis of CAS 300712-63-4 involves multi-step organic reactions, often starting from readily available precursors like 2-methylbenzoic acid and tetrahydrobenzothiophene. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its complex nomenclature, the compound is frequently searched under variations like "2-methylbenzamido benzothiophene carboxamide" or "tetrahydrobenzothiophene-3-carboxamide derivative", reflecting the growing interest in its chemical properties.
From an industrial perspective, 300712-63-4 is often discussed in the context of high-value intermediates for pharmaceuticals. Its potential role in kinase inhibition and enzyme modulation has made it a hotspot for patent filings and academic publications. Users searching for "benzothiophene-based drug candidates" or "small molecule therapeutics" will find this compound highly relevant, as it exemplifies the convergence of synthetic chemistry and biomedical innovation.
Environmental and safety profiles of 2-(2-methylbenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide are also under scrutiny, aligning with the global push for green chemistry. Researchers are exploring solvent-free synthesis methods and catalytic processes to minimize waste and energy consumption. This aligns with broader trends in sustainable drug development, a topic frequently queried in scientific databases and AI-driven literature searches.
In summary, CAS 300712-63-4 represents a fascinating intersection of chemistry and biology. Its multifunctional architecture and pharmacological potential ensure its continued relevance in both academic and industrial settings. As the scientific community delves deeper into precision medicine and targeted therapies, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.
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